4-(4-ethoxyphenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(4-ethoxyphenyl)-3-(3-methylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C17H17N3OS/c1-3-21-15-9-7-14(8-10-15)20-16(18-19-17(20)22)13-6-4-5-12(2)11-13/h4-11H,3H2,1-2H3,(H,19,22)
• InChI Key: MHXIJOYMFKMBSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=CC(=C3)C
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

4-(4-ethoxyphenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the family of triazole derivatives, which have been extensively studied for their biological activities.

Scientific Research Applications

Antimicrobial Activities

The chemical compound 4-(4-ethoxyphenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol and its derivatives have been explored for their antimicrobial properties. In research conducted by Bektaş et al. (2007), novel derivatives of the 1,2,4-triazole class were synthesized and demonstrated to possess significant antimicrobial activities against various microorganisms. This research highlights the potential of such compounds in the development of new antimicrobial agents, addressing the ongoing challenge of antibiotic resistance (Bektaş et al., 2007).

Corrosion Inhibition

Another significant application of this compound is in corrosion inhibition. Yadav et al. (2013) studied benzimidazole derivatives, including ones structurally related to 4-(4-ethoxyphenyl)-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol, for their efficacy as corrosion inhibitors for mild steel in acidic environments. The findings showed that these inhibitors effectively protect metal surfaces from corrosion, which has important implications for industrial applications, particularly in extending the life of metal components in corrosive environments (Yadav et al., 2013).

Crystal Structure Analysis

The compound's crystal structure provides insights into its potential interactions and reactivity. Ding et al. (2008) reported on the crystal structure of a related triazole-thione compound, providing valuable information on molecular conformations and interactions that could be fundamental in designing drugs and materials with specific properties (Ding et al., 2008).

Molecular Docking Studies

Karayel (2021) conducted molecular docking studies on benzimidazole derivatives bearing a 1,2,4-triazole moiety, investigating their potential as EGFR inhibitors for anticancer therapy. This research underlines the compound's relevance in the development of targeted cancer treatments, showcasing the versatility of 1,2,4-triazole derivatives in medicinal chemistry (Karayel, 2021).